N'-hydroxy-5-methylthiophene-2-carboximidamide
Overview
Description
N'-hydroxy-5-methylthiophene-2-carboximidamide is a useful research compound. Its molecular formula is C6H8N2OS and its molecular weight is 156.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality N'-hydroxy-5-methylthiophene-2-carboximidamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-hydroxy-5-methylthiophene-2-carboximidamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nitration and Chemistry of Thiophene Derivatives
The nitration of methyl-3-hydroxythiophene-2-carboxylate, which is structurally related to N'-hydroxy-5-methylthiophene-2-carboximidamide, has been explored. This research provides insights into the structural aspects of thiophene derivatives and their derivatives through NMR data and preparation of thieno[3,4-b][1,4]oxazine ring systems, contributing to the understanding of thiophene chemistry (Barker et al., 2001).
Synthesis of Ethyl 2-methylthiophene-3-carboxylate
In a similar context, the synthesis of ethyl 2-methylthiophene-3-carboxylate was developed, emphasizing the importance of developing efficient, safe processes for synthesizing thiophene derivatives. This process avoids the use of strong bases and cryogenic conditions, showcasing a more practical approach for large-scale synthesis (Kogami & Watanabe, 2011).
Biological Evaluation of Imidazole and Guanidine Derivatives
Research on imidazole derivatives, including those derived from 5-methylthiophen-2-carboxaldehyde, highlights their potential in pharmacology. These compounds exhibited notable anti-inflammatory and anticancer activities, indicating their relevance in medical research and drug development (Sondhi et al., 2011).
Methylglyoxal and Its Derivatives in Food and Organisms
A study on methylglyoxal, a compound related to N'-hydroxy-5-methylthiophene-2-carboximidamide, reveals its presence in food and living organisms. Methylglyoxal's reactivity and its role in forming advanced glycation end-products provide essential insights into biochemistry and the potential impact on health (Nemet, Varga-Defterdarović, & Turk, 2006).
Anticancer and Antimicrobial Activities of Heterocyclichydrazones
The synthesis and biological evaluation of 3- and 5-methylthiophene-2-carboxaldehyde alpha-(N)-heterocyclichydrazones provide insight into their anticancer, anti-HIV, and antimicrobial potentials. This research underscores the significance of thiophene derivatives in therapeutic applications (Savini et al., 2004).
Copper Extraction Using Pyridinecarboximidamides
In a study on copper recovery from chloride solutions, N′-alkyloxypyridinecarboximidamides, closely related to N'-hydroxy-5-methylthiophene-2-carboximidamide, were used as extractants. This highlights the application of such compounds in metallurgy and environmental technology (Wojciechowska et al., 2017).
properties
IUPAC Name |
N'-hydroxy-5-methylthiophene-2-carboximidamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2OS/c1-4-2-3-5(10-4)6(7)8-9/h2-3,9H,1H3,(H2,7,8) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTDGFBGUTVYRSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(=NO)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(S1)/C(=N/O)/N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-hydroxy-5-methylthiophene-2-carboximidamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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